Cas no 1196147-73-5 (7-(trifluoromethyl)isoquinolin-1-amine)

7-(Trifluoromethyl)isoquinolin-1-amine is a fluorinated isoquinoline derivative characterized by the presence of a trifluoromethyl group at the 7-position and an amine functionality at the 1-position. This compound is of significant interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amine moiety provides a reactive site for further derivatization. Its unique structure makes it valuable for developing compounds with potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. High purity and well-defined synthetic routes ensure reproducibility for research applications.
7-(trifluoromethyl)isoquinolin-1-amine structure
1196147-73-5 structure
Product Name:7-(trifluoromethyl)isoquinolin-1-amine
CAS No:1196147-73-5
MF:C10H7F3N2
MW:212.171192407608
CID:2616424
PubChem ID:58562536
Update Time:2025-06-07

7-(trifluoromethyl)isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(trifluoromethyl)isoquinolin-1-amine
    • SCHEMBL9999465
    • DTXSID401282756
    • DB-186474
    • AB69431
    • 7-(Trifluoromethyl)-1-isoquinolinamine
    • 7-TRIFLUOROMETHYL-ISOQUINOLIN-1-YLAMINE
    • 1196147-73-5
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)7-2-1-6-3-4-15-9(14)8(6)5-7/h1-5H,(H2,14,15)
    • InChI Key: CRYOQIQUMYQAKN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C=CN=C(C=2C=1)N)(F)F

Computed Properties

  • Exact Mass: 212.05613272Da
  • Monoisotopic Mass: 212.05613272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

7-(trifluoromethyl)isoquinolin-1-amine Pricemore >>

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